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Compound of Interest

Compound Name:
Diadenosine pentaphosphate

pentasodium

Cat. No.: B15597894 Get Quote

An In-depth Examination of a Key Endogenous Signaling Molecule and Potent Enzyme

Inhibitor

Diadenosine pentaphosphate pentasodium (Ap5A), an endogenous purine dinucleotide, has

garnered significant attention within the scientific community for its multifaceted roles in cellular

signaling and as a highly specific inhibitor of adenylate kinase. This technical guide provides a

comprehensive overview of Ap5A's biochemical properties, its intricate involvement in key

signaling pathways, and detailed experimental protocols for its application in research and drug

development.

Core Properties and Biochemical Profile
Diadenosine pentaphosphate is a member of the diadenosine polyphosphate family (ApnA),

which consists of two adenosine moieties linked by a chain of five phosphate groups.[1][2] It is

found in the secretory vesicles of platelets and chromaffin cells.[2] The pentasodium salt form

is commonly used in research settings.
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Property Value Reference

Synonyms

P1,P5-Di(adenosine-5')

pentaphosphate pentasodium

salt; A(5′)P5(5′)A

[1]

CAS Number 4097-04-5 [1]

Molecular Formula C20H29N10O22P5·5Na [1]

Molecular Weight 1026.28 g/mol [1]

Primary Function
Adenylate Kinase (AK)

Inhibitor
[2][3]

Storage Temperature -20°C [1]

Key Biological Roles and Signaling Pathways
Ap5A functions as a signaling molecule in various physiological contexts, particularly in the

cardiovascular and nervous systems. Its actions are primarily mediated through its interaction

with specific receptors and its potent inhibition of adenylate kinase.

Adenylate Kinase Inhibition
Ap5A is a highly potent and specific competitive inhibitor of adenylate kinase (AK), an enzyme

crucial for cellular energy homeostasis by catalyzing the reaction 2 ADP ⇌ ATP + AMP.[3] By

inhibiting AK, Ap5A prevents the interconversion of adenine nucleotides, making it an

invaluable tool for studying ATP- and ADP-dependent enzymes without the confounding activity

of AK.[3] The inhibition is competitive with respect to both ATP and AMP.
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Reaction Setup

Incubation & Initiation

Data Acquisition & Analysis

Prepare reaction mix:
Buffer, PEP, NADH, PK, LDH

Add varying [ADP]

Add fixed [Ap5A]
(for inhibition assay)

Pre-incubate at 37°C for 5 min

Initiate with Adenylate Kinase

Monitor Absorbance at 340 nm

Calculate initial velocities (v₀)

Plot data (e.g., Lineweaver-Burk)

Determine Ki

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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